Cas no 1251604-13-3 (4-({3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}methyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one)

• Product Name: 4-({3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}methyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• CAS No: 1251604-13-3
• MF: C₁₈H₁₂F₃N₃O₄
• MW: 391.30079460144
• CID: 6575664
• PubChem ID: 49669196
• Update Time: 2025-07-23

4-({3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}methyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-({3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}methyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• 1251604-13-3
• F3407-4042
• 4-({3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl}methyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one
• AKOS021973669
• 4-((3-(4-(trifluoromethoxy)phenyl)-1,2,4-oxadiazol-5-yl)methyl)-2H-benzo[b][1,4]oxazin-3(4H)-one
• 4-[[3-[4-(trifluoromethoxy)phenyl]-1,2,4-oxadiazol-5-yl]methyl]-1,4-benzoxazin-3-one
• VU0626924-1

• Inchi： 1S/C18H12F3N3O4/c19-18(20,21)27-12-7-5-11(6-8-12)17-22-15(28-23-17)9-24-13-3-1-2-4-14(13)26-10-16(24)25/h1-8H,9-10H2
• InChI Key： QKTYWXAMIGKNGG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1=NOC(CN2C(COC3C=CC=CC2=3)=O)=N1)(F)F

Computed Properties

• Exact Mass: 391.07799036g/mol
• Monoisotopic Mass: 391.07799036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 77.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones

Additional information on 4-({3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}methyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one

Comprehensive Analysis of 4-({3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}methyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one (CAS No. 1251604-13-3)

The compound 4-({3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}methyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one, identified by its CAS No. 1251604-13-3, is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-oxadiazole core and a trifluoromethoxy substituent, has drawn attention for its potential bioactivity. Researchers are particularly interested in its applications as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, which aligns with current trends in targeted drug discovery.

In recent years, the demand for heterocyclic compounds like this has surged due to their versatility in drug design. The presence of the benzoxazinone moiety in its structure is noteworthy, as this scaffold is frequently explored for its anti-inflammatory and neuroprotective properties. A growing number of studies focus on how such compounds interact with enzymatic pathways, making CAS No. 1251604-13-3 a subject of interest in medicinal chemistry forums and publications.

From a synthetic chemistry perspective, the incorporation of the trifluoromethoxy group enhances the compound's metabolic stability and lipophilicity, key factors in optimizing drug-like properties. This aligns with the pharmaceutical industry's shift toward fluorinated compounds, which are often more bioavailable and resistant to degradation. Researchers investigating structure-activity relationships (SAR) frequently reference such modifications to improve compound efficacy.

The rise of AI-driven drug discovery has further amplified interest in CAS No. 1251604-13-3. Computational models predict its potential binding affinities to various biological targets, reducing the need for extensive lab trials. This synergy between cheminformatics and experimental validation makes it a compelling case study for modern pharmacological research.

Another area of exploration is the compound's potential role in agrochemical innovation. The 1,2,4-oxadiazole ring is known to exhibit herbicidal and insecticidal activities, prompting investigations into its utility in crop protection. With global attention on sustainable agriculture, such research could contribute to the development of safer, more efficient pesticides.

Given its structural complexity, the synthesis of 4-({3-4-(trifluoromethoxy)phenyl-1,2,4-oxadiazol-5-yl}methyl)-3,4-dihydro-2H-1,4-benzoxazin-3-one requires meticulous optimization. Key challenges include controlling regioselectivity during oxadiazole formation and ensuring high purity for biological testing. These hurdles are common topics in organic synthesis discussions, where researchers share strategies to improve yield and scalability.

In conclusion, CAS No. 1251604-13-3 represents a multifaceted compound with broad applicability across life sciences. Its relevance to drug development, computational chemistry, and agrochemical research ensures its continued prominence in scientific literature. As interdisciplinary approaches gain traction, this compound may unlock novel therapeutic or agricultural solutions in the near future.